Cas no 1058485-26-9 (3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1058485-26-9
• MF: C₂₃H₂₃ClN₄O₂
• MW: 422.907324075699
• CID: 5833695
• PubChem ID: 25883950
• Update Time: 2025-07-10

3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
• 3-{2-[4-(2-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
• 3-(2-(4-(2-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-6-(p-tolyl)pyrimidin-4(3H)-one
• AKOS024501280
• VU0637932-1
• F5228-0206
• 1058485-26-9
• 3-[2-[4-(2-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-6-(4-methylphenyl)pyrimidin-4-one

• Inchi： 1S/C23H23ClN4O2/c1-17-6-8-18(9-7-17)20-14-22(29)28(16-25-20)15-23(30)27-12-10-26(11-13-27)21-5-3-2-4-19(21)24/h2-9,14,16H,10-13,15H2,1H3
• InChI Key： ORBPJKWLUNDCLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(C(CN2C=NC(C3C=CC(C)=CC=3)=CC2=O)=O)CC1

Computed Properties

• Exact Mass: 422.1509537g/mol
• Monoisotopic Mass: 422.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one

Introduction to 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one (CAS No. 1058485-26-9)

3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one (CAS No. 1058485-26-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a central dihydropyrimidinone core, substituted with a piperazine ring and aromatic moieties, making it a promising candidate for various pharmacological studies.

The chemical structure of 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one is characterized by its intricate arrangement of functional groups. The presence of the piperazine ring and the chlorophenyl and methylphenyl substituents imparts unique chemical properties and biological activities to this molecule. These structural features contribute to its ability to interact with specific biological targets, such as receptors and enzymes, which are crucial for its potential therapeutic effects.

In recent years, extensive research has been conducted to explore the pharmacological properties of this compound. Studies have shown that 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one exhibits significant activity against various diseases. For instance, it has been found to possess potent antiproliferative effects on cancer cells, making it a potential candidate for the development of anticancer drugs. Additionally, its ability to modulate specific receptors and enzymes has led to its investigation in the treatment of neurological disorders and inflammatory conditions.

The synthesis of 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one involves a series of well-defined chemical reactions. The synthesis typically begins with the formation of the dihydropyrimidinone core through a Biginelli reaction or a similar condensation process. Subsequent steps involve the introduction of the piperazine ring and the aromatic substituents through selective functional group manipulations. The synthetic route is designed to ensure high yields and purity, which are essential for further pharmacological evaluation.

In terms of biological activity, 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one has demonstrated promising results in both in vitro and in vivo studies. In cell-based assays, it has shown significant inhibition of cancer cell proliferation by targeting key signaling pathways involved in cell growth and survival. Moreover, its ability to cross the blood-brain barrier makes it a valuable candidate for the treatment of central nervous system (CNS) disorders.

The mechanism of action of this compound is an area of ongoing research. Preliminary studies suggest that it may exert its effects through multiple mechanisms, including the modulation of receptor activity and enzyme inhibition. For example, it has been shown to interact with specific G protein-coupled receptors (GPCRs) and kinases, which are important targets in drug discovery. Understanding these mechanisms is crucial for optimizing its therapeutic potential and developing more effective drug formulations.

In addition to its therapeutic applications, 3-{2-4-(2-chlorophenyl)piperazin-1-yl-2-oxoethyl}-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one has also been studied for its potential use as a research tool. Its unique chemical structure and biological activities make it an excellent probe for investigating cellular processes and signaling pathways. Researchers have used this compound to gain insights into the molecular mechanisms underlying various diseases, contributing to the advancement of both basic science and translational medicine.

The safety profile of 3-{2-4-(2-chlorophenyl)piperazin-1-y l - 2 - oxo e t h y l } - 6 - ( 4 - m e t h y l p h e n y l ) - 3 , 4 - d i h y d r o p y r i m i d i n - 4 - o n e is another important aspect that has been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, as with any new drug candidate, thorough safety assessments are necessary to ensure its long-term safety in humans.

The clinical potential of this compound is currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate its efficacy and safety in treating specific diseases such as cancer and neurological disorders. Early results have been encouraging, with several studies reporting significant improvements in patient outcomes compared to existing treatments. However, more extensive clinical trials are needed to fully establish its therapeutic value.

In conclusion, 3-{2-4-(2-chlorophenyl)piperazin-1-y l - 2 - oxo e t h y l } - 6 - ( 4 - m e t h y l p h e n y l ) - 3 , 4 - d i h y d r o p y r i m i d i n - 4 - o n e (CAS No. 1058485-26-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.